Cas no 14731-78-3 (2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-, ethyl ester)

2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-, ethyl ester structure
14731-78-3 structure
Product Name:2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-, ethyl ester
CAS No:14731-78-3
MF:C12H12O4
MW:220.221283912659
CID:200953
PubChem ID:5376274
Update Time:2025-04-19

2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(1,3-benzodioxol-5-yl)-, ethyl ester
    • ethyl (E)-3-(1,3-benzodioxol-5-yl)prop-2-enoate
    • 2,3-dihydrobenzo[1,4]dioxin-6-ylhydroxyacetic acid ethyl ester
    • 3,4-Methylendioxy-zimtsaeure-aethylester
    • 3-< 3,4-Methylendioxy-phenyl> -acrylsaeureaethylester
    • 3-benzo[1,3]dioxol-5-yl-acrylic acid ethyl ester
    • 3-Benzo[1,3]dioxol-5-yl-acrylsaeure-aethylester
    • AC1MBZ1Y
    • AC1Q31X0
    • AG-D-62980
    • CTK4B7044
    • ethyl 2,3-dihydro-1,4-benzodioxin-6-yl(oxo)acetate
    • ethyl 3,4-methylenedioxycinnamate
    • SureCN9378699
    • NSC-162322
    • A808636
    • Ethyl 3-(benzo[d][1,3]dioxol-5-yl)acrylate
    • Ethyl 3-(1,3-benzodioxol-5-yl)acrylate
    • AI3-02256
    • PTMOFMXIIKUMTA-GQCTYLIASA-N
    • EN300-364851
    • ethyl (2E)-3-(1,3-dioxaindan-5-yl)prop-2-enoate
    • Ethyl piperonylideneacetate
    • EN300-70542
    • DTXSID201030725
    • Ethyl (2E)-3-(1,3-benzodioxol-5-yl)-2-propenoate #
    • ethyl 3-(2H-1,3-benzodioxol-5-yl)prop-2-enoate
    • Ethyl (E)-3-(benzo[d][1,3]dioxol-5-yl)acrylate
    • 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-, ethyl ester
    • Ethyl (E)-3-(1,3-benzodioxol-5-yl)acrylate
    • CS-0530776
    • ethyl (E)-3-(1, 3-benzodioxol-5-yl)prop-2-enoate
    • SCHEMBL3565699
    • EINECS 246-220-2
    • 14731-78-3
    • LS-07483
    • (E)-3-(1,3-benzodioxol-5-yl)-2-propenoic acid ethyl ester
    • MFCD01696332
    • 3-(1,3-Benzodioxol-5-yl)-2-propenoic acid ethyl ester
    • AKOS015950754
    • NS00049215
    • CHEMBL2299422
    • NSC 162322
    • 24393-66-6
    • Z53837255
    • (E)-Ethyl 3-(benzo[d][1,3]dioxol-5-yl)acrylate
    • NSC162322
    • ETHYL (2E)-3-(2H-1,3-BENZODIOXOL-5-YL)PROP-2-ENOATE
    • ethyl 3-(1,3-dioxaindan-5-yl)prop-2-enoate
    • ethyl (2E)-3-(1,3-benzodioxol-5-yl)acrylate
    • Inchi: 1S/C12H12O4/c1-2-14-12(13)6-4-9-3-5-10-11(7-9)16-8-15-10/h3-7H,2,8H2,1H3/b6-4+
    • InChI Key: PTMOFMXIIKUMTA-GQCTYLIASA-N
    • SMILES: O1COC2C=CC(/C=C/C(=O)OCC)=CC1=2

Computed Properties

  • Exact Mass: 220.07356
  • Monoisotopic Mass: 220.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Density: 1.236
  • Boiling Point: 337.2°Cat760mmHg
  • Flash Point: 149.2°C
  • Refractive Index: 1.58
  • PSA: 44.76
  • LogP: 1.99160

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